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Compound Name: Phenyl Bromoacetate

Cat. No.: B105193

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl bromoacetate (CAS No. 620-72-4) is an organic compound with the chemical formula
CsH7BrO2.[1][2] It is the phenyl ester of bromoacetic acid and presents as a colorless to slightly
yellow transparent liquid or a light yellow crystalline solid.[3] This document provides an in-
depth overview of the physical properties of phenyl bromoacetate, detailed experimental
protocols for their determination, and a summary of its synthesis. This guide is intended to be a
valuable resource for professionals in research and development, particularly in the fields of
organic chemistry and drug development, where phenyl bromoacetate serves as a key
intermediate.[3][4]

Core Physical Properties

The physical characteristics of phenyl bromoacetate are critical for its handling, application in
synthesis, and purification processes. A compilation of its key physical properties is presented
below.

Data Presentation: Physical Properties of Phenyl
Bromoacetate
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Property Value Source(s)

Molecular Formula CsH7BrO:z [1112]

Molecular Weight 215.04 g/mol [5]1[6]
Colorless to slightly yellow

Appearance transparent liquid or light [3]
yellow crystalline solid

Melting Point 31-33°C [1112][5]

Boiling Point 134 °C at 15 mmHg [1][2]I5]

Density 1.508 g/mL at 25 °C [1112]5]

N Soluble in ethanol and ether;

Solubility ) ] [2][3]
insoluble in water.

Flash Point >230 °F (>110 °C) [2]

Refractive Index

1.559

[3]

Purity (Assay)

>98.0% (by Gas
Chromatography)

[3](5]

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of

the key physical properties of phenyl bromoacetate. These protocols are based on standard

laboratory practices for organic compounds.

Determination of Melting Point

The melting point of phenyl bromoacetate can be determined using a capillary melting point

apparatus.

Methodology:

o Asmall, dry sample of phenyl bromoacetate is finely powdered and packed into a capillary

tube to a height of 2-3 mm.
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e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a steady rate of 1-2 °C per minute.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid has melted into a clear liquid is recorded as the
end of the melting range.

For a pure substance, the melting range should be narrow, typically within 1-2 °C.

Determination of Boiling Point

The boiling point of phenyl bromoacetate is determined at reduced pressure to prevent
decomposition. A standard method for this is distillation.

Methodology:
o A sample of phenyl bromoacetate is placed in a round-bottom flask suitable for distillation.

o Adistillation apparatus is assembled, including a condenser and a collection flask. A vacuum
pump is connected to the apparatus to reduce the pressure.

e The flask is heated gently in a heating mantle.
e The temperature is monitored with a thermometer placed at the vapor outlet.
e The pressure of the system is carefully controlled and monitored with a manometer.

e The temperature at which the liquid boils and a steady stream of distillate is collected is
recorded as the boiling point at that specific pressure.

Determination of Density

The density of liquid phenyl bromoacetate can be determined using a pychometer or a
density meter.

Methodology (using a pycnometer):
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e Aclean, dry pycnometer of a known volume is weighed accurately.

e The pycnometer is filled with phenyl bromoacetate, ensuring no air bubbles are trapped.
The temperature of the sample is maintained at 25 °C.

e The filled pycnometer is weighed again.

o The mass of the phenyl bromoacetate is calculated by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Determination of Solubility

A qualitative and semi-quantitative determination of solubility can be performed through simple
mixing experiments.

Methodology:

A small, measured amount of phenyl bromoacetate (e.g., 100 mg) is added to a test tube.

o A measured volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or ether) is
added to the test tube.

o The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.
e The mixture is allowed to stand and is observed for the presence of any undissolved solid.

« If the solid dissolves completely, the substance is considered soluble in that solvent at that
concentration. If not, it is considered insoluble or sparingly soluble.

e This process can be repeated with varying amounts of solute and solvent to estimate the
solubility range.

Synthesis of Phenyl Bromoacetate
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Phenyl bromoacetate is typically synthesized by the reaction of phenol with bromoacetyl

bromide.[3] The following diagram illustrates the general workflow for this synthesis.

Reactants:

Phenol Solvent

(e.g., Dichloromethane)

Bromoacetyl Bromide

Addition Addition

Reaction Vessel
(e.g., Round-bottom flask)

Reactioh Mixture

y
Reaction Conditions: Aqueous Workup:
- Controlled Temperature (e.g., 0°C to RT) - Quenching
- Inert Atmosphere (optional) - Extraction

Drying of Organic Layer
(e.g., with Na2S04)

- Distillation or Crystallization

Purification:
- Filtration
- Evaporation of Solvent

Final Product:
Phenyl Bromoacetate
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Caption: General workflow for the synthesis of Phenyl Bromoacetate.

Conclusion

This technical guide provides a detailed overview of the core physical properties of phenyl
bromoacetate, offering valuable data for researchers and professionals in drug development.
The included generalized experimental protocols serve as a practical guide for the
determination of these properties in a laboratory setting. The synthesis workflow diagram
provides a clear visual representation of the production process for this important chemical
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. innospk.com [innospk.com]

e 2. Cas 620-72-4,Phenyl bromoacetate | lookchem [lookchem.com]
¢ 3. Organic Syntheses Procedure [orgsyn.org]

¢ 4. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

e 5. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 6. scribd.com [scribd.com]

 To cite this document: BenchChem. [Phenyl Bromoacetate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105193#phenyl-bromoacetate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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